Cas no 114878-44-3 (3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1))

• Product Name: 3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1)
• CAS No: 114878-44-3
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 223067
• PubChem ID: 3087494
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1)
• methyl 1-ethyl-3,6-dihydro-2H-pyridine-5-carboxylate,hydrochloride
• 114878-44-3
• Methyl 1,2,5,6-tetrahydro-1-ethyl-3-pyridinecarboxylate hydrochloride
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-ethyl-, methyl ester, hydrochloride
• DTXSID70150889

• Inchi： 1S/C9H15NO2.ClH/c1-3-10-6-4-5-8(7-10)9(11)12-2;/h5H,3-4,6-7H2,1-2H3;1H
• InChI Key： RVIFACSYNHMHAC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CCCN(CC)C1)=O

Computed Properties

• Exact Mass: 205.08708
• Monoisotopic Mass: 205.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: 229.1°C at 760 mmHg
• Flash Point: 86.4°C
• PSA: 29.54